Cas no 600-14-6 (2,3-Pentanedione)

• Product Name: 2,3-Pentanedione
• CAS No: 600-14-6
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD00009313
• CID: 38695
• PubChem ID: 24854523
• Update Time: 2025-04-18

2,3-Pentanedione Chemical and Physical Properties

Names and Identifiers

• 2,3-pentanedione
• Pentane-2,3-dione
• 2,3-Pentadione
• 2,3-Pentandion
• 2,3-pentandione
• 2,3-PENTANEDITHIOL
• 2.3-pentanedione
• 2.6-Pentanedione
• 3,4-Pentanedione
• Acethylpropionyl
• acetylpropionyl
• ethyl methyl diketone
• PENTANDION-2,3
• pentanedione
• NSC 7613
• Acetyl propionyl
• Acetylpropionyl (VAN)
• Acetyl propionyl (natural)
• Pentan-2,3-dione
• 2,3-pentane-dione
• FEMA No. 2841
• K4WBE45SCM
• CH3C(O)C(O)C2H5
• TZMFJUDUGYTVRY-UHFFFAOYSA-N
• 2,3,-pentanedione
• 23-PENTANEDIONE
• KSC160Q8B
• 2,3-Pentanedione,95%
• 2,3-Pentanedione

• MDL： MFCD00009313
• Inchi： 1S/C5H8O2/c1-3-5(7)4(2)6/h3H2,1-2H3
• InChI Key： TZMFJUDUGYTVRY-UHFFFAOYSA-N
• SMILES： CCC(C(=O)C)=O
• BRN： 1699638

Computed Properties

• Exact Mass: 100.05200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Yellow or yellowish green clear liquid
• Density: 0.957 g/mL at 25 °C(lit.)
• Melting Point: −52 °C (lit.)
• Boiling Point: 110-112 °C(lit.)
• Flash Point: Fahrenheit: 66.2 ° f
  Celsius: 19 ° c
  
• Refractive Index: n20/D 1.401-1.409
  n20/D 1.404(lit.)
• PH: 4 (H2O)
• Solubility: 60g/l
• Water Partition Coefficient: 60 g/L (15 ºC)
• Stability/Shelf Life: Stable. Highly flammable - store cool. Incompatible with strong oxidizing agents, reducing agents, strong bases.
• PSA: 34.14000
• LogP: 0.55450
• FEMA: 2841
• Solubility: Soluble in water, ethanol, ether, acetone.

2,3-Pentanedione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1224 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36-S37/39
• FLUKA BRAND F CODES：9-23
• RTECS：SA1850000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：1.8-10.9%(V)
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone